Hot carrier dynamics of BiTeI with large Rashba spin splitting

RSC Advances Pub Date: 2022-06-05 DOI: 10.1039/D2RA01978G

Abstract

We present a time-resolved ultrafast optical spectroscopy study on BiTeI, a noncentrosymmetric semiconductor with large spin–orbit splitting. By tuning the pump photon energy, hot carriers can be excited into different energy bands, and the hot carriers decay dynamics are measured. The hot carriers excited by an 1.544 eV photon induce a positive differential reflectivity following a single exponential decay, while the hot carriers excited by an 1.651 eV photon show a negative reflectivity following two exponential decays, i.e., the hot carriers excited by 1.544 eV and 1.651 eV photons show different decay dynamics. We also investigate hot carrier dynamics in each Rashba splitting band at the 1.544 eV and 1.651 eV photon pump, and there is no difference in hot carrier decay between the left and right Rashba splitting bands for both cases.

Graphical abstract: Hot carrier dynamics of BiTeI with large Rashba spin splitting
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